4-HYDROXYIMINO-2-PHENYL-4,5,6,7-TETRAHYDRO-2H-1,2,3-BENZOTRIAZOL-1-IUM-1-OLATE
4-HYDROXYIMINO-2-PHENYL-4,5,6,7-TETRAHYDRO-2H-1,2,3-BENZOTRIAZOL-1-IUM-1-OLATE
Brand Name:
Vulcanchem
CAS No.:
175136-50-2
VCID:
VC0061156
InChI:
InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,13H,4,7-8H2
SMILES:
C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O
Molecular Formula:
C12H12N4O2
Molecular Weight:
244.25 g/mol
4-HYDROXYIMINO-2-PHENYL-4,5,6,7-TETRAHYDRO-2H-1,2,3-BENZOTRIAZOL-1-IUM-1-OLATE
CAS No.: 175136-50-2
Main Products
VCID: VC0061156
Molecular Formula: C12H12N4O2
Molecular Weight: 244.25 g/mol
| CAS No. | 175136-50-2 |
|---|---|
| Product Name | 4-HYDROXYIMINO-2-PHENYL-4,5,6,7-TETRAHYDRO-2H-1,2,3-BENZOTRIAZOL-1-IUM-1-OLATE |
| Molecular Formula | C12H12N4O2 |
| Molecular Weight | 244.25 g/mol |
| IUPAC Name | 7-nitroso-3-oxido-2-phenyl-1,4,5,6-tetrahydrobenzotriazol-3-ium |
| Standard InChI | InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,13H,4,7-8H2 |
| Standard InChIKey | GHBDISNFAYJWMK-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O |
| SMILES | C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O |
| Canonical SMILES | C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O |
| PubChem Compound | 5407054 |
| Last Modified | Nov 09 2021 |
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